molecular formula C11H9ClO3 B8436080 1-(Benzo[d][1,3]dioxol-5-yl)cyclopropanecarbonyl chloride

1-(Benzo[d][1,3]dioxol-5-yl)cyclopropanecarbonyl chloride

Cat. No.: B8436080
M. Wt: 224.64 g/mol
InChI Key: MZWVRBPHEOSCAU-UHFFFAOYSA-N
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Description

1-(Benzo[d][1,3]dioxol-5-yl)cyclopropanecarbonyl chloride is a useful research compound. Its molecular formula is C11H9ClO3 and its molecular weight is 224.64 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9ClO3

Molecular Weight

224.64 g/mol

IUPAC Name

1-(1,3-benzodioxol-5-yl)cyclopropane-1-carbonyl chloride

InChI

InChI=1S/C11H9ClO3/c12-10(13)11(3-4-11)7-1-2-8-9(5-7)15-6-14-8/h1-2,5H,3-4,6H2

InChI Key

MZWVRBPHEOSCAU-UHFFFAOYSA-N

Canonical SMILES

C1CC1(C2=CC3=C(C=C2)OCO3)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To an oven-dried round bottom flask containing 1-(benzo[d][1,3]dioxol-5-yl)-cyclopropanecarboxylic acid (A-8) (618 mg, 3.0 mmol) and CH2Cl2 (3 mL) was added thionyl chloride (1.07 g, 9.0 mmol) and N,N-dimethylformamide (0.1 mL). The reaction mixture was stirred at ambient temperature under an Ar atmosphere until the gas evolution ceased (2-3 h). The excess thionyl chloride was removed under vacuum and the resulting residue dissolved in CH2Cl2 (3 mL). The mixture was used without further manipulation.
Quantity
618 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
1.07 g
Type
reactant
Reaction Step Two
Quantity
0.1 mL
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

To 1-(benzo[d][1,3]dioxol-5-yl)cyclopropanecarboxylic acid (100 mg, 0.50 mmol) in thionyl chloride (110 μL, 1.5 mmol) was added N,N-dimethylformamide (20 μL, 0.26 mmol). The reaction mixture was stirred at room temperature for 30 minutes. Excess thionyl chloride and N,N-dimethylformamide were removed in vacuo and the resulting acid chloride was used directly in next step.
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
110 μL
Type
reactant
Reaction Step One
Quantity
20 μL
Type
reactant
Reaction Step One

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